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Compound of Interest

Compound Name: 10-Hydroxy-16-epiaffinine

Cat. No.: B13410040

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxy-16-epiaffinine is a naturally occurring alkaloid that has been isolated from the
plant Rauvolfia verticillata of the Apocynaceae family. This document provides a
comprehensive overview of the known physical and chemical properties of this compound. Due
to the limited availability of detailed experimental data in publicly accessible literature, this
guide summarizes the reported information and highlights areas where further research is
needed.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of 10-Hydroxy-16-epiaffinine are
summarized in the table below. It is important to note that some of these properties are
predicted values and await experimental verification.
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Property Value Source

Molecular Formula C20H24N203 [1]

Molecular Weight 340.4 g/mol [1]
(1S,15R,17S,18S)-15-
ethylidene-6-hydroxy-18-
(hydroxymethyl)-17-methyl-

IUPAC Name 10,17-
diazatetracyclo[12.3.1.03,11,04,°
Joctadeca-3(11),4(9),5,7-
tetraen-12-one

Appearance Yellow powder
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl
Acetate, DMSO, and Acetone.

pKa (Predicted) 9.72+£0.40

Density (Predicted) 1.308 + 0.06 g/cm3

) >95% to =98% (as reported by
Purity

commercial suppliers)

Note: Experimental values for melting point and boiling point have not been reported in the

reviewed literature.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of 10-Hydroxy-16-

epiaffinine are not extensively documented in readily available scientific literature. However,

based on general procedures for the isolation of alkaloids from Rauvolfia species, a probable

workflow can be outlined.

General Isolation and Purification Workflow
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The isolation of alkaloids from plant material typically involves extraction, partitioning, and
chromatographic separation.

Rauvolfia verticillata plant material
(e.g., leaves, stems)

Extraction with a suitable solvent
(e.g., methanol, ethanol)

Gcid-base partitioning to separate alkaloids)

(Crude alkaloid extracg

Chromatographic separation
(e.g., Column chromatography, HPLC)

(Collection of fractions)

Analysis of fractions
(e.g., TLC, LC-MS)

Click to download full resolution via product page

Caption: A generalized workflow for the isolation of 10-Hydroxy-16-epiaffinine.
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Structure and Spectral Data

The chemical structure of 10-Hydroxy-16-epiaffinine is characterized by a complex
pentacyclic indole alkaloid framework.

While specific NMR and mass spectra for 10-Hydroxy-16-epiaffinine are not available in the
public domain, the characterization of such a molecule would typically involve the following
analytical techniques:

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for
determining the carbon-hydrogen framework. 2D NMR techniques such as COSY, HSQC,
and HMBC would be employed to establish connectivity within the molecule.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the
elemental composition and determine the exact molecular weight. Fragmentation patterns
observed in MS/MS experiments provide valuable information about the structure.

« Infrared (IR) Spectroscopy: To identify characteristic functional groups such as hydroxyl (-
OH), amine (N-H), and carbonyl (C=0) groups.

» Ultraviolet-Visible (UV-Vis) Spectroscopy: To analyze the electronic transitions within the
molecule, which is characteristic of the chromophore system present.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the scientific literature regarding the
biological activity or any associated signaling pathways of 10-Hydroxy-16-epiaffinine. Many
alkaloids isolated from Rauvolfia species are known to possess pharmacological activities,
including antihypertensive and antiarrhythmic effects. Future research is required to investigate
the potential biological functions of 10-Hydroxy-16-epiaffinine.

Conclusion and Future Directions

10-Hydroxy-16-epiaffinine is a natural product with a defined chemical structure. While basic
physicochemical properties are known or have been predicted, a significant gap exists in the
experimental data, including its melting point, boiling point, detailed spectral analyses, and,
most importantly, its biological activity. Further research is warranted to fully characterize this
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compound and to explore its potential pharmacological applications. The logical progression of
research would involve the re-isolation of the compound to perform comprehensive
spectroscopic analysis and to screen it for various biological activities.

Comprehensive Experimental Characterization:
- Melting & Boiling Points
- - Detailed NMR & MS Data

Current Knowledge:
- Molecular Formula_& Weight Future Research Directions
- Basic Solubility
- Predicted Properties \( ] ( )

Click to download full resolution via product page

Caption: The logical relationship between current knowledge and future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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